Cas no 2763964-66-3 (3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2763964-66-3
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 6072019
• PubChem ID: 165982461
• Update Time: 2025-06-28

3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-37343772
• 2763964-66-3
• 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C16H17NO4/c1-2-8-21-15(20)17-13(11-6-4-3-5-7-11)12-9-16(17,10-12)14(18)19/h2-7,12-13H,1,8-10H2,(H,18,19)
• InChI Key： KVTPDOBXIIJXIH-UHFFFAOYSA-N
• SMILES： OC(C12CC(C(C3C=CC=CC=3)N1C(=O)OCC=C)C2)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Research Briefing on 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2763964-66-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic scaffolds in drug discovery. Among these, the compound 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2763964-66-3) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound features a 2-azabicyclo[2.1.1]hexane core, a strained bicyclic system that offers distinct conformational constraints, making it an attractive scaffold for modulating protein-ligand interactions. Recent synthetic methodologies have enabled efficient access to this scaffold, with particular emphasis on the introduction of the phenyl and prop-2-en-1-yloxycarbonyl groups at the 3- and 2-positions, respectively. These modifications are critical for enhancing the compound's stability and binding affinity to biological targets.

In terms of biological activity, preliminary studies have demonstrated that 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, in vitro assays have shown significant inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its use for central nervous system (CNS)-related disorders.

Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its binding mode with target proteins. These studies reveal that the bicyclic core and the phenyl group play pivotal roles in forming hydrophobic interactions, while the prop-2-en-1-yloxycarbonyl moiety contributes to hydrogen bonding and steric stabilization. Such insights are invaluable for the rational design of derivatives with improved potency and selectivity.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as metabolic stability and oral bioavailability. Recent efforts have focused on structural modifications to address these limitations, including the exploration of prodrug strategies and the introduction of solubilizing groups. These approaches aim to enhance the compound's drug-like properties while retaining its therapeutic efficacy.

In conclusion, 3-Phenyl-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique scaffold and demonstrated biological activities position it as a valuable lead compound for further development. Ongoing research is expected to yield additional insights into its therapeutic potential, paving the way for its application in treating a range of diseases. This briefing underscores the importance of continued exploration of bicyclic systems in medicinal chemistry and highlights the compound's role in advancing the field.